Cas no 122320-73-4 (Rosiglitazone)

Rosiglitazone Properties

Names and Identifiers

• 5-(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione
• 5-(4-[2-(METHYL-PYRIDIN-2-YL-AMINO)-ETHOXY]-BENZYL)-THIAZOLIDINE-2,4-DIONE
• AVANDIA
• ROSIGLITAZONE
• ROSIGLITAZONE HCL
• ROSIGLITAZONE HYDROCHLORIDE
• Rosiglitazone free base
• Rosiglitazone and its intermediates
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzylidine]-2,4-thiazolidinedione
• 5-[[4-[2-(methyl-pyridin-2-yl-amino)ethoxy]phenyl]methyl]thiazolidine-2,4-dione
• BRL 49653
• ROEIGLITAZONEMALEATE
• CHEM-2353
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-
• 5-(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)-benzyl)thiazolidine-2,4-dione
• Rosiglitazone base
• Rosiglitazone(ROZ,BRL 49653)
• 5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• BRL-49653
• Maleate
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]-phenyl]methyl]-2,4-thiazolidine-dione
• [ "" ]
• ROSIGLIAZONE
• roiglitazone
• ROSIGLITAZONEHCL
• ROSIGLITAZONE 99%
• Rosiglitazone, >=98.5%
• Rosiglizole
• Rosiglitazone maleate
• rosiglitazone (Avandia)
• BRL49653
• rosiglitazonum
• rosiglitazona
• TDZ 01
• Avandaryl
• Rosiglitazone [INN:BAN]
• Avandamet
• Rosigilitazone
• 5-((4-(2-Methyl-2-(pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione-2-butenedioate
• C18H19N3O3S
• YASAKCUCGLMORW-UH
• Rosiglitazone
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]- (9CI)
• HMS1922J11
• S2556
• Rosigltazone
• Spectrum3_000997
• CAS-122320-73-4
• AC-3459
• NCGC00095124-03
• Rosvel
• UNII-05V02F2KDG
• SW197573-6
• 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl] thiazolidine-2,4-dione
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione
• 5-(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}benzyl)-1,3-thiazolidine-2,4-dione
• SR-01000763023-12
• AB00698473_20
• Tox21_111434
• SB17326
• RGZ
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4dione
• NCGC00095124-06
• KBioGR_001609
• ROSIGLITAZONE (MART.)
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione
• NS00008920
• S00306
• BCP03047
• ROSIGLITAZONE [HSDB]
• ROSIGLITAZONE [MI]
• 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-
• HSDB 7555
• ROSIGLITAZONE [EMA EPAR]
• BRD-A97437073-001-04-9
• SCHEMBL14383595
• FT-0602578
• Gaudil (TN)
• AB00698473-19
• KBio2_007319
• Q424771
• NCGC00095124-04
• AB00698473_21
• 5-[[4-[2-(methyl-pyridin-2-ylamino)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• NSC-758698
• HMS3884N08
• HMS2094O13
• 5-[4-[2-[Methyl(2-pyridyl)amino]ethoxy]benzyl]thiazolidine-2,4-dione
• 5-[[4-[2-(Methyl-2-pyridinylamino)e thoxy]phenyl]methyl]-2,4-thiazolidinedione
• SPBio_001142
• Gaudil
• Spectrum5_001464
• KBio2_002183
• ROSIGLITAZONE [MART.]
• SY031184
• HMS3649G08
• ROSIGLITAZONE (IARC)
• SR-01000763023
• CS-1088
• Rezult
• AB00698473_22
• BCP0726000232
• HMS3744M11
• NSC 758698
• SR-01000763023-5
• MFCD00871760
• AB00698473-18
• 5-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)benzyl)-1,3-thiazolidine-2,4-dione
• 122320-73-4
• Tox21_111434_1
• NCGC00095124-02
• BSPBio_002693
• KBioSS_002183
• AB00698473-17
• DTXCID5017131
• 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
• Spectrum_001703
• HMS3656K16
• ROSIGLITAZONE [VANDF]
• Spectrum2_001241
• 5-(4-(2-(N-METHYL-N-(2-PYRIDINYL)AMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
• Rosi
• BDBM50030474
• 05V02F2KDG
• Dioxopromethazinehydrochloride
• D08491
• DB00412
• Spectrum4_001125
• Q-201681
• ROSIGLITAZONE [IARC]
• 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione
• NCGC00095124-08
• HB2556
• BRD-A97437073-001-03-1
• BRD-A97437073-001-02-3
• A10BG02
• (RS)-5-{4-[2-(Methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedion
• 6P-065
• SCHEMBL5169
• ROSIGLITAZONE [INN]
• Pharmakon1600-01504263
• SR-01000763023-6
• KBio3_001913
• R0106
• NSC758698
• IDMB (1uM BRL49653, 1uM Dexamethasone, 0.5uM IBMX, 10ug/mL Insulin)
• Rosiglitazone (INN)
• HMS3871L03
• Rosiglitazone, >=98% (HPLC)
• HY-17386
• AB00698473-15
• BR164372
• NCGC00095124-05
• AKOS015894872
• NCGC00095124-01
• BCP9000017
• CHEBI:50122
• (+-)-5-(p-(2-(methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione
• GTPL1056
• 5-[[4-[2-(methyl-(2-pyridyl)amino)ethoxy]phenyl]methyl] thiazolidine-2,4-dione
• DTXSID7037131
• Rosiglitazon
• KBio2_004751
• SPECTRUM1504263
• (+/-)-5-[p-[2-(methyl-2-pyridylamino)ethoxy]benzyl]-2,4-thiazolidinedione
• AB00698473_23
• 1217260-35-9
• BRL 49653C
• CCG-39102
• 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
• TDZ-01
• Rosiglitazone- Bio-X
• ROSIGLITAZONE [WHO-DD]
• rosiglitazone
• 2,4-thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-
• BRD-A97437073-050-14-5
• O-De-Me, 2-O-B-D-galactopyranoside
• Brl-49653
• BRD-A97437073-050-13-7
• STL350047
• Avandia
• Brl 49653
• BRD-A97437073-003-14-4
• 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• BRD-A97437073-001-08-0
• +Expand

• MDL： MFCD00871760
• InChIKey： YASAKCUCGLMORW-UHFFFAOYSA-N
• Inchi： 1S/C18H19N3O3S/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15/h2-9,15H,10-12H2,1H3,(H,20,22,23)
• SMILES： S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=N1)=O)=O
• BRN： 7082202

Computed Properties

• Exact Mass: 357.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 357.115
• Heavy Atom Count: 25
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 96.8

Experimental Properties

• LogP: 2.81970
• PSA: 96.83000
• Merck: 8265
• Boiling Point: 585.0±35.0 °C at 760 mmHg
• Melting Point: 154.0 to 158.0 deg-C
• Flash Point: 307.6±25.9 °C
• Solubility: DMSO: ≥10mg/mL
• Color/Form: Powder
• Solubility: DMSO: ≥10mg/mL
• Density: 1.315

Rosiglitazone Security Information

• RTECS：XJ5813850
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45-S28A-S20/21
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3280
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36/38: irritating to eyes and skin.
• Signal Word：Warning

Rosiglitazone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications